Cas no 816-50-2 (alpha-hydroxy-isobutyric acid, n-butyl ester)
816-50-2 structure
Product Name:alpha-hydroxy-isobutyric acid, n-butyl ester
alpha-hydroxy-isobutyric acid, n-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- alpha-hydroxy-isobutyric acid, n-butyl ester
- butyl 2-hydroxy-2-methylpropanoate
- α-Hydroxyisobutyric acid butyl ester
- DTXSID50278111
- 816-50-2
- 2-Hydroxy-isobutyric acid butyl ester
- butyl (s)-(-)-2-hydroxy-2-methylpropanoate
- AKOS006240719
- NSC-6118
- SCHEMBL442926
- NSC6118
- KDOLGPLJUMQYBO-UHFFFAOYSA-N
- DS-007377
- butyl 2-hydroxy-2-methyl-propanoate
-
- Inchi： 1S/C8H16O3/c1-4-5-6-11-7(9)8(2,3)10/h10H,4-6H2,1-3H3
- InChI Key： KDOLGPLJUMQYBO-UHFFFAOYSA-N
- SMILES： O(C(C(C)(C)O)=O)CCCC
Computed Properties
- Exact Mass: 160.11
- Monoisotopic Mass: 160.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.991
- Boiling Point: 186°C at 760 mmHg
- Flash Point: 64.6°C
- Refractive Index: 1.437
- PSA: 46.53000
- LogP: 1.10060
alpha-hydroxy-isobutyric acid, n-butyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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